2,2-Dibromopentane
Overview
Description
Synthesis Analysis
The synthesis of 2,2-dibromopentane involves the bromination of 2-methylbutene (also known as isopentene ). The reaction proceeds via an anti-addition mechanism where the Br-Br bond becomes polarized upon approaching the π bond of the alkene. The π electrons attack the partial positive Br atom, forming a new σ bond. The resulting bromonium ion is unstable due to high ring strain, making it susceptible to nucleophilic attack by free Br- ions. The final product consists of both enantiomers (if R1 ≠ R2) or identical meso compounds (if R1 = R2) .
Molecular Structure Analysis
The molecular structure of this compound features a central pentane chain with two bromine atoms attached to adjacent carbon atoms. The compound exists as a racemic mixture of enantiomers due to its chiral carbon center. The conformation of threo- and erythro-2,3-dibromopentane is shown in Figure S8 .
Scientific Research Applications
Conformational Analysis
2,2-Dibromopentane has been the subject of various conformational analyses. For instance, Crowder (1983) examined the IR spectra of 2,4-dibromopentane and 2,5-dibromohexane, revealing details about their conformational structures in different states (Crowder, 1983). Similarly, McMahon (1965) identified the most stable rotational conformers of racemic 2,4-dichloro- and dibromopentane, contributing to our understanding of molecular structure and behavior at different temperatures (McMahon, 1965).
Vibrational Analysis
Vibrational analysis of compounds similar to this compound, like 1,4-dibromopentane, has been conducted to understand their behavior in various states. Crowder and Smith (1981) provided insights into the infrared and Raman spectra of 1,4-dibromopentane, contributing to the broader understanding of dibromopentane derivatives (Crowder & Smith, 1981).
Chemical Synthesis
This compound derivatives play a role in chemical synthesis, particularly as intermediates. Ringstrand et al. (2011) discussed the preparation of 3-substituted 1,5-dibromopentanes, highlighting their importance in synthesizing liquid crystalline derivatives containing 6-membered heterocyclic rings (Ringstrand et al., 2011).
Properties
IUPAC Name |
2,2-dibromopentane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10Br2/c1-3-4-5(2,6)7/h3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTSZZPZLEFDFOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)(Br)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10Br2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60516334 |
Source
|
| Record name | 2,2-Dibromopentane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60516334 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.94 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54653-26-8 |
Source
|
| Record name | 2,2-Dibromopentane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54653-26-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2-Dibromopentane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60516334 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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